6-O-Desmethyl Donepezil Glucuronide (Mixture of Diastereomers)
6-O-Desmethyl Donepezil Glucuronide (Mixture of Diastereomers)
A metabolite of Donepezil.
Brand Name:
Vulcanchem
CAS No.:
220170-73-0
VCID:
VC0192810
InChI:
InChI=1S/C29H35NO9/c1-37-21-13-18-12-19(11-16-7-9-30(10-8-16)15-17-5-3-2-4-6-17)23(31)20(18)14-22(21)38-29-26(34)24(32)25(33)27(39-29)28(35)36/h2-6,13-14,16,19,24-27,29,32-34H,7-12,15H2,1H3,(H,35,36)/t19?,24-,25-,26+,27-,29+/m0/s1
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C29H35NO9
Molecular Weight:
541.59
6-O-Desmethyl Donepezil Glucuronide (Mixture of Diastereomers)
CAS No.: 220170-73-0
Impurities
VCID: VC0192810
Molecular Formula: C29H35NO9
Molecular Weight: 541.59
Purity: > 95%
CAS No. | 220170-73-0 |
---|---|
Product Name | 6-O-Desmethyl Donepezil Glucuronide (Mixture of Diastereomers) |
Molecular Formula | C29H35NO9 |
Molecular Weight | 541.59 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[[2-[(1-benzylpiperidin-4-yl)methyl]-6-methoxy-3-oxo-1,2-dihydroinden-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C29H35NO9/c1-37-21-13-18-12-19(11-16-7-9-30(10-8-16)15-17-5-3-2-4-6-17)23(31)20(18)14-22(21)38-29-26(34)24(32)25(33)27(39-29)28(35)36/h2-6,13-14,16,19,24-27,29,32-34H,7-12,15H2,1H3,(H,35,36)/t19?,24-,25-,26+,27-,29+/m0/s1 |
SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O |
Description | A metabolite of Donepezil. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 2,3-Dihydro-6-methoxy-3-oxo-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-5-yl β-D-Glucopyranosiduronic Acid; 6-O-Desmethyl Donepezil Glucuronide |
PubChem Compound | 71315758 |
Last Modified | Nov 11 2021 |
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